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Compound of Interest

Compound Name: Leriglitazone Hydrochloride

Cat. No.: B586586

This document provides a comprehensive guide for the safe handling, storage, and disposal of
Leriglitazone Hydrochloride in a research laboratory setting. The following procedures are
designed to ensure the safety of all personnel and to maintain the integrity of the research
being conducted.

Quantitative Safety Data

While specific occupational exposure limits for Leriglitazone Hydrochloride have not been
established, the following table summarizes key safety information derived from available
Safety Data Sheets (SDS).

Parameter Value Source

Not a hazardous substance or

GHS Classification ) MedChemExpress SDS
mixture

Molecular Formula C19H21CIN204S MedChemExpress SDS

Molecular Weight 408.90 g/mol MedChemExpress SDS

Appearance Solid MedChemExpress SDS
4°C (sealed, away from

Storage Temperature ) MedChemExpress SDS
moisture)

) -80°C (6 months), -20°C (1
Storage in Solvent MedChemExpress SDS
month)
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Operational Plan: Step-by-Step Guidance
Receiving and Unpacking

e 1.1. Inspection: Upon receipt, visually inspect the shipping container for any signs of damage
or leakage. If the container is compromised, do not open it and follow the laboratory's
emergency spill protocol.

o 1.2. Personal Protective Equipment (PPE): Before handling the package, at a minimum,
wear standard laboratory PPE: a lab coat, safety glasses, and nitrile gloves.

o 1.3. Verification: Open the package in a designated receiving area, preferably within a
chemical fume hood if the physical form is a powder. Verify that the received chemical
matches the order and that the container is properly labeled and sealed.

e 1.4. Documentation: Record the date of receipt, lot number, and quantity in the laboratory's
chemical inventory system.

Storage

o **2.1.** General Storage: Store Leriglitazone Hydrochloride in a cool, dry, and well-
ventilated area, away from direct sunlight and sources of ignition.[1]

e 2.2. Temperature: For long-term storage of the solid material, maintain a temperature of 4°C
in a sealed container, protected from moisture.[1]

e 2.3. Solution Storage: If prepared in a solvent, store aliquots at -80°C for up to 6 months or
at -20°C for up to 1 month in tightly sealed containers.[1]

e 2.4. Incompatible Materials: Store separately from strong acids/alkalis and strong
oxidizing/reducing agents.[1]

o 2.5. Labeling: Ensure all primary and secondary containers are clearly labeled with the
chemical name, concentration (if in solution), date of preparation, and any relevant hazard
warnings.

Handling and Use
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» 3.1. Engineering Controls: All handling of powdered Leriglitazone Hydrochloride should be
conducted in a certified chemical fume hood to avoid inhalation of dust.[1] Ensure an
eyewash station and safety shower are readily accessible.[1]

o 3.2. Personal Protective Equipment (PPE):

[e]

Eye Protection: Wear chemical safety goggles or a face shield.

o

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

[¢]

Body Protection: Wear a fully buttoned lab coat.

[e]

Respiratory Protection: If working outside of a fume hood is unavoidable and there is a risk
of aerosol formation, use a NIOSH-approved respirator.

o 3.3. Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound within a chemical fume hood or
a ventilated balance enclosure.

o Use appropriate tools (e.g., spatulas, weighing paper) to minimize the generation of dust.
e 3.4. Solution Preparation:
o When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

o Ensure the chosen solvent is compatible with the experimental protocol and safety
guidelines.

o 3.5. General Hygiene:
o Avoid contact with skin and eyes.[1]
o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling the chemical, even if gloves were worn.

Disposal Plan

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b586586?utm_src=pdf-body
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Since Leriglitazone Hydrochloride is not classified as a hazardous substance, it should be
disposed of as non-hazardous pharmaceutical waste. However, always adhere to local, state,
and federal regulations, as well as institutional guidelines.

e 1. Unused Solid Material:

o Collect in a clearly labeled, sealed container designated for non-hazardous chemical
waste.

o Do not mix with other waste streams.
e 2. Contaminated Labware (e.g., pipette tips, tubes):

o Dispose of in the designated non-hazardous solid waste stream.
e 3. Agueous Solutions:

o Small quantities of dilute aqueous solutions may be permissible for drain disposal with
copious amounts of water, depending on institutional policy. Always check with your
institution's Environmental Health and Safety (EHS) office before disposing of any
chemical down the drain.

e 4. Organic Solvent Solutions:

o Collect in a designated, properly labeled hazardous waste container for organic solvents.
Do not dispose of organic solvents down the drain.

e 5. Waste Pickup:

o Arrange for waste to be collected by the institution's EHS or a licensed chemical waste
disposal company.

Experimental Protocols and Visualizations
Signaling Pathway of Leriglitazone

Leriglitazone is a selective peroxisome proliferator-activated receptor-gamma (PPARYy) agonist.
Its mechanism of action involves the modulation of gene expression related to mitochondrial
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Caption: Mechanism of action of Leriglitazone as a PPARYy agonist.

Experimental Workflow: Chemical Spill Response

The following diagram outlines the immediate steps to be taken in the event of a chemical spill.
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Caption: Workflow for responding to a chemical spill in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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leriglitazone-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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